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Compound of Interest

Compound Name: 1-Methyl-2-benzimidazolinone

Cat. No.: B159181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-methyl-2-benzimidazolinone
derivatives and their analogs, focusing on their synthesis, diverse biological activities, and

mechanisms of action. This document is intended to serve as a valuable resource for

researchers and professionals involved in drug discovery and development.

Core Structure and Chemical Properties
1-Methyl-2-benzimidazolinone is a heterocyclic compound featuring a benzene ring fused to

a 1-methyl-2-oxoimidazoline ring. The core structure, with its hydrogen bond donor and

acceptor capabilities, provides a versatile scaffold for chemical modifications to develop novel

therapeutic agents. The IUPAC name for this core structure is 1-methyl-1,3-dihydro-2H-

benzimidazol-2-one.

Synthesis of 1-Methyl-2-benzimidazolinone
Derivatives
The synthesis of 1-methyl-2-benzimidazolinone and its derivatives can be achieved through

various chemical reactions. A common approach involves the cyclization of N-methyl-o-

phenylenediamine with a carbonyl source. Modifications at the N-3 position and on the

benzene ring allow for the creation of a diverse library of analogs with varied physicochemical

properties and biological activities.
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Below is a generalized experimental workflow for the synthesis of N-substituted 1-methyl-2-
benzimidazolinone derivatives.
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Step 1: Synthesis of 1-Methyl-2-benzimidazolinone Step 2: N-Substitution

N-methyl-o-phenylenediamine

Cyclization Reaction

Carbonyl Source (e.g., Urea, Phosgene, CDI)

1-Methyl-2-benzimidazolinone

1-Methyl-2-benzimidazolinone

N-Alkylation/Arylation

Alkyl/Aryl Halide (R-X) Base (e.g., K2CO3, NaH)

N-Substituted-1-methyl-
2-benzimidazolinone Derivatives
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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